Cas no 765302-73-6 (BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY-)

• Product Name: BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY-
• CAS No: 765302-73-6
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• CID: 3383631
• PubChem ID: 18440077
• Update Time: 2025-04-21

BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-CHLORO-3-FLUORO-4-METHYL-2-PHENOXY-
• SCHEMBL3030019
• 1-chloro-3-fluoro-4-methyl-2-(phenyloxy)benzene
• 1-chloro-3-fluoro-4-methyl-2-phenoxybenzene
• 765302-73-6
• OJTCZLWBSWYHJU-UHFFFAOYSA-N
• 4-chloro-2-fluoro-3-phenoxytoluene
• DB-147421

• Inchi： 1S/C13H10ClFO/c1-9-7-8-11(14)13(12(9)15)16-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： OJTCZLWBSWYHJU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C)C(F)=C1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 236.0404208Da
• Monoisotopic Mass: 236.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų